N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide
• InChI: InChI=1S/C16H16FNO4/c1-21-15-8-11(9-19)2-7-14(15)22-10-16(20)18-13-5-3-12(17)4-6-13/h2-8,19H,9-10H2,1H3,(H,18,20)
• InChI Key: JQJQCCOTRYIVJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CO)OCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO4
• Molecular Weight: 305.30 g/mol

Description

N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide, also known as FHMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide involves the inhibition of specific enzymes and proteins that are involved in the development and progression of various diseases. N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide has been found to inhibit the activity of histone deacetylase, an enzyme that is involved in the regulation of gene expression. It also inhibits the production of amyloid-beta, a protein that is associated with Alzheimer's disease. N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide has also been found to activate the Nrf2 pathway, which is involved in the protection of neurons from degeneration.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce the production of amyloid-beta, a protein that is associated with Alzheimer's disease. N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide has also been found to protect neurons from degeneration in Parkinson's disease. It has been shown to activate the Nrf2 pathway, which is involved in the protection of neurons from degeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide in lab experiments is its potential to inhibit the growth of cancer cells and reduce the production of amyloid-beta, a protein that is associated with Alzheimer's disease. However, one of the limitations of using N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide in lab experiments is its potential toxicity, which may limit its use in clinical trials.

Future Directions

There are several future directions for the research on N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide. One direction is to investigate its potential use in the treatment of other diseases such as Huntington's disease and multiple sclerosis. Another direction is to explore the use of N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to determine the optimal dosage and administration of N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide in clinical trials.
Conclusion:
In conclusion, N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide is a chemical compound that has potential applications in the field of medicine. Its synthesis method involves the reaction between 4-fluoroaniline and 4-(hydroxymethyl)-2-methoxyphenol. N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide has been found to have potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Its mechanism of action involves the inhibition of specific enzymes and proteins that are involved in the development and progression of various diseases. N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide has various biochemical and physiological effects, and it has advantages and limitations for lab experiments. Finally, there are several future directions for the research on N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide, which include investigating its potential use in the treatment of other diseases and exploring its use in combination with other drugs.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide involves the reaction between 4-fluoroaniline and 4-(hydroxymethyl)-2-methoxyphenol in the presence of acetic anhydride and sodium acetate. The resulting product is then treated with acetic acid and acetic anhydride to yield N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide.

Scientific Research Applications

N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide has been found to have potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to inhibit the growth of cancer cells and reduce the production of amyloid-beta, a protein that is associated with Alzheimer's disease. N-(4-fluorophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide has also been found to protect neurons from degeneration in Parkinson's disease.